Cas no 2167524-13-0 (8-Bromo-4-(difluoromethyl)quinoline)

• Product Name: 8-Bromo-4-(difluoromethyl)quinoline
• CAS No: 2167524-13-0
• MF: C₁₀H₆BrF₂N
• MW: 258.062148571014
• CID: 6415044
• PubChem ID: 165719340
• Update Time: 2025-06-13

8-Bromo-4-(difluoromethyl)quinoline Chemical and Physical Properties

Names and Identifiers

• 8-bromo-4-(difluoromethyl)quinoline
• EN300-6511599
• 2167524-13-0
• 8-Bromo-4-(difluoromethyl)quinoline

• Inchi： 1S/C10H6BrF2N/c11-8-3-1-2-6-7(10(12)13)4-5-14-9(6)8/h1-5,10H
• InChI Key： BJVOWAMYTSNIIP-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC2C1=NC=CC=2C(F)F

Computed Properties

• Exact Mass: 256.96517g/mol
• Monoisotopic Mass: 256.96517g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 12.9Ų

Additional information on 8-Bromo-4-(difluoromethyl)quinoline

Comprehensive Guide to 8-Bromo-4-(difluoromethyl)quinoline (CAS No. 2167524-13-0): Properties, Applications, and Research Insights

8-Bromo-4-(difluoromethyl)quinoline (CAS No. 2167524-13-0) is a high-value quinoline derivative widely recognized for its versatile applications in pharmaceutical research, agrochemical development, and material science. This halogenated compound features a unique difluoromethyl group at the 4-position and a bromine substituent at the 8-position, enhancing its reactivity and utility in cross-coupling reactions. Researchers increasingly focus on this molecule due to its potential in designing kinase inhibitors and antimicrobial agents, aligning with the growing demand for novel therapeutic scaffolds.

The structural uniqueness of 8-Bromo-4-(difluoromethyl)quinoline makes it a critical intermediate in medicinal chemistry. Recent studies highlight its role in fragment-based drug discovery (FBDD), particularly for targeting ATP-binding sites in enzymes. Its electron-withdrawing properties and hydrogen-bond acceptor capacity (due to the difluoromethyl group) contribute to improved binding affinity—a hot topic in drug optimization discussions. Moreover, its compatibility with Suzuki-Miyaura coupling and Buchwald-Hartwig amination reactions positions it as a favorite among chemists exploring heterocyclic compound libraries.

From an industrial perspective, CAS No. 2167524-13-0 has gained traction in agrochemical innovation. The difluoromethyl moiety mimics metabolic intermediates, enabling the design of next-generation crop protection agents. This aligns with global trends toward sustainable agriculture, where users frequently search for "eco-friendly quinoline-based pesticides" or "halogenated agrochemicals with low toxicity." Notably, its stability under physiological conditions also sparks interest in fluorescence probes for bioimaging—a trending niche in diagnostic tools development.

Synthesis protocols for 8-Bromo-4-(difluoromethyl)quinoline often involve palladium-catalyzed reactions or nucleophilic substitution of pre-functionalized quinoline cores. Recent publications emphasize cost-effective routes using continuous flow chemistry, addressing the industry's push for green chemistry solutions. Analytical data (NMR, HPLC) confirm high purity (>98%), meeting stringent requirements for high-throughput screening (HTS) applications. Storage recommendations typically suggest inert atmospheres to preserve the bromine reactivity, a detail frequently queried in chemical handling forums.

Emerging applications include its use in organic electronics, where the quinoline skeleton contributes to electron transport layers in OLEDs. This connects with booming interest in "flexible display materials" and "small-molecule semiconductors." Additionally, computational studies (DFT calculations) predict its potential as a corrosion inhibitor, tapping into industrial searches for "non-toxic metal protection compounds." Such multidisciplinary relevance ensures sustained academic and commercial attention.

In summary, 8-Bromo-4-(difluoromethyl)quinoline exemplifies how targeted molecular modifications unlock diverse functionalities. Its synergy with cutting-edge fields like precision medicine and smart materials underscores why it remains a high-demand research chemical. For laboratories seeking reliable suppliers, verifying CAS 2167524-13-0 specifications and scale-up feasibility remains crucial—keywords often associated with procurement decision-making.